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Compound of Interest

Methyl 2-hydroxy-5-
Compound Name:

(methoxymethoxy)benzoate
CAS No.: 91062-21-4

Cat. No.: B2576222

Get Quote

Executive Summary & Chemical Context

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a orthogonally protected derivative of
methyl gentisate (2,5-dihydroxybenzoate). In drug development, the Methoxymethyl (MOM)
ether at the C5 position serves as a robust protecting group, stable against basic conditions but

labile to specific acidic hydrolysis.

This guide focuses on the Electron lonization (EI-MS) and Electrospray lonization (ESI-MS)
profiles. The mass spectral signature is defined by the competition between the "Ortho Effect”
characteristic of salicylates and the facile fragmentation of the labile MOM ether moiety.

Experimental Methodology

To ensure reproducible data, the following instrument parameters are recommended for the
characterization of this intermediate.
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Gas Chromatography-Mass Spectrometry (GC-MS)

e Inlet Temperature: 250 °C (Splitless mode recommended for trace analysis).

Column: Rxi-5Sil MS or equivalent (30 m x 0.25 mm ID, 0.25 pm film).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

lonization Source: Electron lonization (El) at 70 eV.

Scan Range: m/z 40-350.

Source Temperature: 230 °C.

Liquid Chromatography-Mass Spectrometry (LC-MS)[1]
[2]

« lonization: Electrospray lonization (ESI) in Positive/Negative Mode.
» Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1]

» Note: ESI is preferred for monitoring the deprotection reaction, while El provides structural
elucidation via fragmentation.

Mass Spectral Analysis & Fragmentation Logic

The fragmentation pattern of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is governed
by two dominant mechanistic drivers: the Salicylate Ortho Effect and MOM Ether Cleavage.

The Molecular lon (M*)[3][4]

e m/z 212 (M*): The molecular ion is typically distinct but of low-to-moderate intensity (5—
20%). The presence of the MOM group reduces the stability of the parent ion compared to
unsubstituted methyl salicylate.

Primary Fragmentation Pathways

o The Ortho Effect (Salicylate Specific): The hydroxyl group at C2 and the methyl ester at C1
are in an ortho relationship. Upon ionization, the ester methoxy group abstracts the phenolic
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proton, leading to the elimination of neutral methanol (CHsOH, 32 Da).
o Transition: m/z 212 - m/z 180 (M - 32).

o Significance: This confirms the intact salicylate core.

¢ MOM Group Degradation: The methoxymethoxy group (-OCH20CHs) is highly susceptible to
fragmentation.

o Diagnostic lon m/z 45: The formation of the methoxymethyl cation (+CH2=0CHs) is the
"fingerprint" of the MOM group. This is often a high-abundance peak in the low-mass
region.

o Loss of Formaldehyde: A rearrangement can lead to the loss of neutral formaldehyde
(CH20, 30 Da) from the MOM ether.

o Ester Cleavage: Standard a-cleavage of the ester group yields the loss of the methoxy
radical (*OCHs, 31 Da).

o Transition: m/z 212 - m/z 181.

Tabulated Spectral Data (Predicted/Consolidated)
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of MOM ether

Mechanistic Visualization

The following diagram illustrates the competing fragmentation pathways. The Ortho Effect

(Blue Path) confirms the core structure, while the MOM Cleavage (Red Path) confirms the

protecting group.
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Caption: Competing fragmentation pathways for Methyl 2-hydroxy-5-
(methoxymethoxy)benzoate. The Ortho Effect (Green) and MOM Cleavage (Red) are
diagnostic.

Synthesis & Application Context

Understanding the MS data is crucial for validating the synthesis of gentisic acid derivatives.

e Reaction Monitoring: In the synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate
from Methyl Gentisate and Chloromethyl Methyl Ether (MOM-CI), the disappearance of the
m/z 168 peak (Methyl Gentisate M+*) and appearance of m/z 212 confirms product formation.

 Impurity Profiling: A common impurity is the bis-MOM protected species (Methyl 2,5-
bis(methoxymethoxy)benzoate). This would show a molecular ion at m/z 256 and a
significantly higher abundance of the m/z 45 fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Characterization
of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2576222/docs#technical-guide-mass-
spectrometry-characterization-of-methyl-2-hydroxy-5-methoxymethoxy-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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